Cas no 59208-49-0 (1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)-)
1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)-
- 2-pyridin-2-ylisoindole-1,3-dione
- 4514-90-3
- Oprea1_511087
- N-(pyridin-2-yl)isoindole-1,3-dione
- SR-01000511090-1
- EU-0017522
- 2-(pyridin-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione
- CHEMBL1372150
- AKOS001721121
- SCHEMBL7479419
- NHDHNZXQMPZJDV-UHFFFAOYSA-N
- SR-01000511090
- DTXSID70339258
- 59208-49-0
- NCGC00184882-02
- 2-(2-Pyridinyl)-1H-isoindole-1,3(2H)-dione
- 2-(2-pyridyl)isoindoline-1,3-dione
- NCGC00184882-01
- 2-(2-Pyridinyl)-1H-isoindole-1,3(2H)-dione #
- 2-(Pyridin-2-yl)isoindoline-1,3-dione
- Phtalimide, N-(2-pyridyl)-
-
- Inchi: 1S/C13H8N2O2/c16-12-9-5-1-2-6-10(9)13(17)15(12)11-7-3-4-8-14-11/h1-8H
- InChI Key: NHDHNZXQMPZJDV-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1C1C=CC=CN=1)=O
Computed Properties
- Exact Mass: 224.05864
- Monoisotopic Mass: 224.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 50.3Ų
Experimental Properties
- PSA: 50.27
1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1239891-5mg |
1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- |
59208-49-0 | 98% | 5mg |
$190 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1239891-5mg |
1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- |
59208-49-0 | 98% | 5mg |
$195 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1239891-5mg |
1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- |
59208-49-0 | 98% | 5mg |
$195 | 2025-02-21 | |
| 1PlusChem | 1P01HLND-5mg |
1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- |
59208-49-0 | 98% | 5mg |
$89.00 | 2024-04-22 |
1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)-
Recent Advances in the Study of 1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- (CAS: 59208-49-0)
The compound 1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- (CAS: 59208-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique isoindole and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing new insights into its utility as a bioactive molecule.
One of the key advancements in the study of this compound is its role as a versatile scaffold in medicinal chemistry. Researchers have successfully synthesized derivatives of 1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- to explore its structure-activity relationships (SAR). These derivatives have demonstrated notable biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy as an inhibitor of specific kinases involved in cancer cell proliferation.
In addition to its therapeutic potential, recent investigations have delved into the compound's pharmacokinetic properties. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to assess its stability, bioavailability, and metabolic pathways. These studies are crucial for optimizing its formulation and dosing in preclinical and clinical settings.
Another area of interest is the compound's interaction with biological targets. Molecular docking and computational modeling studies have revealed that 1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- exhibits high affinity for certain protein receptors, which may explain its observed bioactivity. These findings are supported by in vitro and in vivo experiments, further validating its potential as a lead compound for drug development.
Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as solubility, toxicity, and off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of 1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)-.
In conclusion, the latest research on 1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)- (CAS: 59208-49-0) underscores its significance as a multifunctional molecule in drug discovery. Continued exploration of its chemical and biological properties will likely yield novel therapeutic agents, contributing to advancements in the treatment of various diseases.
59208-49-0 (1H-Isoindole-1,3(2H)-dione, 2-(2-pyridinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)